Cas no 1235993-31-3 (6-fluoroimidazo[1,2-a]pyridin-3-amine)

• Product Name: 6-fluoroimidazo[1,2-a]pyridin-3-amine
• CAS No: 1235993-31-3
• MF: C₇H₆FN₃
• MW: 151.141044139862
• MDL: MFCD20726782
• CID: 1102674
• PubChem ID: 67002292
• Update Time: 2025-06-11

6-fluoroimidazo[1,2-a]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-Imidazo[1,2-a]pyridin-3-amine
• 6-fluoroimidazo[1,2-a]pyridin-3-amine
• SCHEMBL1353156
• MFCD20726782
• BS-15040
• CS-0139895
• Imidazo[1,2-a]pyridin-3-amine, 6-fluoro-
• AKOS022836270
• D83513
• SB76709
• 1235993-31-3
• DTXSID701285747
• 6-Fluoroimidazo[1,2-a]pyridin-3-ylamine

• MDL： MFCD20726782
• Inchi： 1S/C7H6FN3/c8-5-1-2-7-10-3-6(9)11(7)4-5/h1-4H,9H2
• InChI Key： DBKKYQIWVODMIZ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=NC=C(N)N2C=1

Computed Properties

• Exact Mass: 151.055
• Monoisotopic Mass: 151.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.3A^2
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-fluoroimidazo[1,2-a]pyridin-3-amine

Introduction to 6-Fluoroimidazo[1,2-a]pyridin-3-amine (CAS No: 1235993-31-3)

6-Fluoroimidazo[1,2-a]pyridin-3-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1235993-31-3, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluoro substituent in its molecular structure enhances its pharmacological activity, making it a valuable scaffold for designing novel therapeutic agents.

The imidazo[1,2-a]pyridine core is a well-studied heterocyclic system, known for its broad spectrum of biological activities. The incorporation of a fluoro group at the 6-position and an amine group at the 3-position introduces specific interactions with biological targets, which can modulate receptor binding and metabolic stability. These features make 6-fluoroimidazo[1,2-a]pyridin-3-amine a promising candidate for further exploration in the development of small-molecule drugs.

In recent years, there has been a growing interest in fluorinated heterocycles due to their ability to enhance drug-like properties such as lipophilicity, solubility, and metabolic stability. The fluorine atom can also influence the electronic properties of the molecule, leading to improved binding affinity to biological targets. This has led to numerous studies focusing on the synthesis and characterization of fluorinated imidazo[1,2-a]pyridines as potential drug candidates.

The synthesis of 6-fluoroimidazo[1,2-a]pyridin-3-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly used in the construction of the imidazo[1,2-a]pyridine core. The introduction of the fluoro group is often achieved through halogen exchange reactions or direct fluorination methods.

The pharmacological profile of 6-fluoroimidazo[1,2-a]pyridin-3-amine has been extensively studied in various preclinical models. Initial research suggests that this compound exhibits potent activity against several biological targets, including kinases and transcription factors. Its ability to interact with these targets makes it a valuable tool for investigating signaling pathways and developing targeted therapies. Additionally, the compound's favorable pharmacokinetic properties have been observed in animal studies, indicating its potential for further development into a clinical candidate.

One of the most compelling aspects of 6-fluoroimidazo[1,2-a]pyridin-3-amine is its versatility as a chemical scaffold. By modifying different functional groups within its structure, researchers can fine-tune its biological activity and optimize its pharmacological properties. This flexibility has led to numerous derivatives being explored for their therapeutic potential. For instance, modifications at the 3-position amine group can introduce different substituents that enhance binding affinity or metabolic stability.

The role of computational chemistry in the study of 6-fluoroimidazo[1,2-a]pyridin-3-amine cannot be overstated. Molecular modeling techniques have been used to predict the binding modes of this compound with various biological targets. These studies provide valuable insights into how structural modifications can influence binding affinity and selectivity. Additionally, computational methods have helped in identifying potential lead compounds for further optimization.

In conclusion, 6-fluoroimidazo[1,2-a]pyridin-3-amine (CAS No: 1235993-31-3) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.